Cas no 2229016-80-0 (tert-butyl N-(4-{1-(methylamino)cyclopropylmethyl}cyclohexyl)carbamate)

• Product Name: tert-butyl N-(4-{1-(methylamino)cyclopropylmethyl}cyclohexyl)carbamate
• CAS No: 2229016-80-0
• MF: C₁₆H₃₀N₂O₂
• MW: 282.421604633331
• CID: 6194615
• PubChem ID: 165649124
• Update Time: 2025-06-29

tert-butyl N-(4-{1-(methylamino)cyclopropylmethyl}cyclohexyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(4-{1-(methylamino)cyclopropylmethyl}cyclohexyl)carbamate
• 2229016-80-0
• EN300-1874653
• tert-butyl N-(4-{[1-(methylamino)cyclopropyl]methyl}cyclohexyl)carbamate

• Inchi： 1S/C16H30N2O2/c1-15(2,3)20-14(19)18-13-7-5-12(6-8-13)11-16(17-4)9-10-16/h12-13,17H,5-11H2,1-4H3,(H,18,19)
• InChI Key： KCEVYTXFAJIANK-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1CCC(CC1)CC1(CC1)NC)=O

Computed Properties

• Exact Mass: 282.230728204g/mol
• Monoisotopic Mass: 282.230728204g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 50.4Ų

Additional information on tert-butyl N-(4-{1-(methylamino)cyclopropylmethyl}cyclohexyl)carbamate

Introduction to tert-butyl N-(4-{1-(methylamino)cyclopropylmethyl}cyclohexyl)carbamate (CAS No. 2229016-80-0)

The compound tert-butyl N-(4-{1-(methylamino)cyclopropylmethyl}cyclohexyl)carbamate, identified by the CAS number 2229016-80-0, represents a significant advancement in the field of medicinal chemistry. This intricate molecular structure has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of multiple stereocenters and functional groups makes it a promising candidate for further exploration in drug discovery.

At the core of this compound's design lies a complex interplay of pharmacophoric elements. The N-(4-{1-(methylamino)cyclopropylmethyl}cyclohexyl)carbamate moiety introduces a bulky, lipophilic group that can enhance membrane permeability, while the tert-butyl substituent provides metabolic stability. This combination is particularly intriguing in the context of designing molecules that require prolonged circulation times or targeted delivery systems.

Recent studies have highlighted the importance of cyclopropyl-containing scaffolds in medicinal chemistry. The 1-(methylamino)cyclopropylmethyl unit, in particular, has been shown to exhibit favorable interactions with biological targets, including enzymes and receptors. This structural feature has been leveraged in the development of compounds with enhanced binding affinities and selectivity. The cyclohexyl ring further contributes to the compound's solubility and bioavailability, making it an attractive candidate for oral administration.

In light of current research trends, this compound aligns well with the growing interest in structure-based drug design. Advanced computational methods, such as molecular dynamics simulations and quantum mechanical calculations, have enabled researchers to predict the behavior of complex molecules with unprecedented accuracy. These tools have been instrumental in optimizing the tert-butyl N-(4-{1-(methylamino)cyclopropylmethyl}cyclohexyl)carbamate structure for improved pharmacokinetic properties.

The synthesis of this compound presents unique challenges due to its multi-step nature and the need for precise stereocontrol. However, recent advancements in synthetic methodologies have made it feasible to construct such complex molecules with high yields and purity. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation have been particularly useful in establishing the desired stereocenters.

From a therapeutic perspective, the tert-butyl N-(4-{1-(methylamino)cyclopropylmethyl}cyclohexyl)carbamate structure offers several potential advantages over existing treatments. Its unique chemical profile suggests that it may interact with biological targets in novel ways, potentially leading to breakthroughs in areas such as oncology, neurology, and inflammation management. Preclinical studies are currently underway to evaluate its efficacy and safety profiles.

The development of this compound also underscores the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists. By integrating knowledge from multiple disciplines, researchers can design molecules that are not only structurally innovative but also functionally superior. This collaborative approach is essential for advancing the field of medicinal chemistry and bringing new therapies to patients who need them most.

Looking ahead, the future prospects for tert-butyl N-(4-{1-(methylamino)cyclopropylmethyl}cyclohexyl)carbamate are bright. Continued research efforts are expected to yield insights into its mechanism of action and identify new therapeutic applications. Additionally, modifications to its structure may lead to derivatives with enhanced properties, further expanding its potential utility.

In conclusion, tert-butyl N-(4-{1-(methylamino)cyclopropylmethyl}cyclohexyl)carbamate (CAS No. 2229016-80-0) represents a significant contribution to the field of medicinal chemistry. Its complex structure and promising pharmacological properties make it a valuable asset in the search for novel therapeutic agents. As research progresses, this compound is poised to play a pivotal role in shaping the future of drug discovery and development.